3-Cyano-5-ethyl-4-methoxybenzoic acid
Cat. No. B8454295
M. Wt: 205.21 g/mol
InChI Key: ZDWWZZVGUJEAPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367843B2
Procedure details
Methyl 3-cyano-5-ethyl-4-methoxybenzoate (480 mg) was dissolved in tetrahydrofuran (6 mL) and water (2 mL), and lithium hydroxide monohydrate (370 mg) was added to the solution, and then the mixture was stirred at room temperature for 5 hours. The solvent was distilled off under reduced pressure and 1N hydrochloric acid was added, and then the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, and then dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to obtain the title compound (403 mg) as a colorless crystal.
Name
lithium hydroxide monohydrate
Quantity
370 mg
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
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[C:1]([C:3]1[CH:4]=[C:5]([CH:10]=[C:11]([CH2:15][CH3:16])[C:12]=1[O:13][CH3:14])[C:6]([O:8]C)=[O:7])#[N:2].O.[OH-].[Li+]>O1CCCC1.O>[C:1]([C:3]1[CH:4]=[C:5]([CH:10]=[C:11]([CH2:15][CH3:16])[C:12]=1[O:13][CH3:14])[C:6]([OH:8])=[O:7])#[N:2] |f:1.2.3|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
480 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(#N)C=1C=C(C(=O)OC)C=C(C1OC)CC
|
|
Name
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|
|
Quantity
|
6 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Step Two
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Name
|
lithium hydroxide monohydrate
|
|
Quantity
|
370 mg
|
|
Type
|
reactant
|
|
Smiles
|
O.[OH-].[Li+]
|
|
Name
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|
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Quantity
|
2 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
the mixture was stirred at room temperature for 5 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
DISTILLATION
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Type
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DISTILLATION
|
|
Details
|
The solvent was distilled off under reduced pressure and 1N hydrochloric acid
|
ADDITION
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Type
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ADDITION
|
|
Details
|
was added
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
the mixture was extracted with ethyl acetate
|
WASH
|
Type
|
WASH
|
|
Details
|
The organic layer was washed with saturated brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous sodium sulfate
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DISTILLATION
|
Type
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DISTILLATION
|
|
Details
|
The solvent was distilled off under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(#N)C=1C=C(C(=O)O)C=C(C1OC)CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 403 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 89.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
